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Compound of Interest

Compound Name: 2,4-Dichlorophenethylamine

Cat. No.: B1295462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and

potential applications of 2,4-Dichlorophenethylamine, a substituted phenethylamine

derivative of interest in medicinal chemistry and drug discovery.

Chemical and Physical Properties
2,4-Dichlorophenethylamine is a chlorinated derivative of phenethylamine. Its

physicochemical properties are summarized in the table below, providing a foundational

understanding of its characteristics.[1][2][3]
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Property Value

CAS Number 52516-13-9

Molecular Formula C₈H₉Cl₂N

Molecular Weight 190.07 g/mol

Appearance Liquid

Density 1.26 g/mL at 25 °C

Boiling Point 75-76 °C at 0.04 mmHg

Refractive Index n20/D 1.565

Flash Point 113 °C (235.4 °F) - closed cup

IUPAC Name 2-(2,4-dichlorophenyl)ethanamine

Synonyms
1-Amino-2-(2,4-dichlorophenyl)ethane, 1-(2-

Aminoethyl)-2,4-dichlorobenzene

InChI Key VHJKDOLGYMULOP-UHFFFAOYSA-N

SMILES NCCc1ccc(Cl)cc1Cl

Synthesis and Experimental Protocols
The synthesis of 2,4-Dichlorophenethylamine can be achieved through several routes,

primarily involving the reduction of a nitrile or the reductive amination of a ketone.

Synthesis via Reduction of 2,4-
Dichlorophenylacetonitrile
A common and effective method for the synthesis of 2,4-Dichlorophenethylamine is the

reduction of 2,4-dichlorophenylacetonitrile.

Experimental Protocol:

Step 1: Synthesis of 2,4-Dichlorophenylacetonitrile. 2,4-Dichlorobenzyl chloride is reacted

with sodium cyanide in an aqueous solution containing a phase-transfer catalyst such as
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polyethylene glycol. The mixture is refluxed, and after completion, the product is extracted

with an organic solvent (e.g., ether), dried, and concentrated under reduced pressure to yield

2,4-dichlorophenylacetonitrile.[4][5]

Step 2: Reduction to 2,4-Dichlorophenethylamine. The resulting 2,4-

dichlorophenylacetonitrile is then reduced to the corresponding phenethylamine. This can be

achieved using a variety of reducing agents. A standard laboratory procedure would involve

a metal hydride reduction. For example, lithium aluminum hydride (LiAlH₄) in an anhydrous

ether solvent such as diethyl ether or tetrahydrofuran (THF) would effectively reduce the

nitrile to the primary amine. The reaction is typically performed under an inert atmosphere

(e.g., nitrogen or argon) and at a controlled temperature. Following the reduction, the

reaction is carefully quenched with water and a strong base (e.g., sodium hydroxide) to

precipitate the aluminum salts. The organic layer is then separated, dried, and the solvent is

removed to yield 2,4-Dichlorophenethylamine.
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Synthesis of 2,4-Dichlorophenethylamine via Nitrile Reduction.

Synthesis via Leuckart Reaction of 2,4-
Dichloroacetophenone
An alternative route is the Leuckart reaction, a reductive amination process using formic acid or

its derivatives.[6][7][8]

Experimental Protocol:
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Step 1: Synthesis of 2,4-Dichloroacetophenone. This precursor can be synthesized via a

Friedel-Crafts acylation of 1,3-dichlorobenzene with acetyl chloride or acetic anhydride using

a Lewis acid catalyst like aluminum chloride.[9][10][11][12]

Step 2: Leuckart Reaction. 2,4-Dichloroacetophenone is heated with ammonium formate or

formamide.[13][14] The reaction proceeds through the formation of an N-formyl intermediate,

which is then hydrolyzed (typically with hydrochloric acid) to yield 2,4-
Dichlorophenethylamine. This one-pot reaction requires high temperatures, often between

160-185°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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